![molecular formula C15H11F3N2O4 B4402809 N-methyl-3-[2-nitro-4-(trifluoromethyl)phenoxy]benzamide](/img/structure/B4402809.png)
N-methyl-3-[2-nitro-4-(trifluoromethyl)phenoxy]benzamide
Overview
Description
N-methyl-3-[2-nitro-4-(trifluoromethyl)phenoxy]benzamide, also known as NTB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. NTB is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel that is activated by a wide range of stimuli, including heat, protons, and capsaicin.
Mechanism of Action
N-methyl-3-[2-nitro-4-(trifluoromethyl)phenoxy]benzamide acts as a competitive antagonist of TRPV1 by binding to the channel's pore region and blocking the influx of cations. This inhibition of TRPV1 activation by this compound has been shown to reduce pain sensation, thermoregulation, and inflammation in animal models.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal models, this compound has been shown to reduce pain sensation, thermoregulation, and inflammation. It has also been shown to reduce the release of pro-inflammatory cytokines and chemokines, suggesting that it may have potential therapeutic applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-methyl-3-[2-nitro-4-(trifluoromethyl)phenoxy]benzamide has several advantages as a tool for studying TRPV1. It is a selective antagonist of TRPV1, meaning that it does not affect other ion channels or receptors. It is also relatively stable and can be easily synthesized in the laboratory. However, this compound has some limitations as well. It is not very water-soluble, which can make it difficult to work with in some experiments. Additionally, it has a relatively short half-life in vivo, which can limit its usefulness in some animal models.
Future Directions
There are several potential future directions for research on N-methyl-3-[2-nitro-4-(trifluoromethyl)phenoxy]benzamide. One area of interest is the development of more water-soluble derivatives of this compound that could be more easily used in experiments. Another area of interest is the potential therapeutic applications of this compound in the treatment of inflammatory diseases. Finally, there is ongoing research into the role of TRPV1 in a variety of physiological processes, and this compound is likely to continue to be an important tool in this research.
Scientific Research Applications
N-methyl-3-[2-nitro-4-(trifluoromethyl)phenoxy]benzamide has been extensively studied for its potential applications in scientific research. It is a selective antagonist of TRPV1, which is a non-selective cation channel that is activated by a wide range of stimuli, including heat, protons, and capsaicin. TRPV1 is involved in a variety of physiological processes, including pain sensation, thermoregulation, and inflammation. This compound has been shown to inhibit the activation of TRPV1 by capsaicin, heat, and protons, making it a useful tool for studying the role of TRPV1 in these processes.
properties
IUPAC Name |
N-methyl-3-[2-nitro-4-(trifluoromethyl)phenoxy]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F3N2O4/c1-19-14(21)9-3-2-4-11(7-9)24-13-6-5-10(15(16,17)18)8-12(13)20(22)23/h2-8H,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSQMYXGRIXLZBA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC(=CC=C1)OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F3N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.